Cas no 117309-39-4 (N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine)

• Product Name: N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine
• CAS No: 117309-39-4
• MF: C₁₄H₁₂ClNO₄S
• MW: 325.767381668091
• MDL: MFCD01964850
• CID: 3656102
• PubChem ID: 362735
• Update Time: 2025-06-08

N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-chlorophenyl)-N-(phenylsulfonyl)-
• (2-Chloro(phenylsulfonyl)anilino)acetic acid
• [Benzenesulfonyl-(2-chloro-phenyl)-amino]-acetic acid
• 2-[(2-chlorophenyl)-phenylsulfonylamino]acetic acid
• 2-[(2-chlorophenyl)-phenylsulfonyl-amino]acetic acid
• 2-[(2-chlorophenyl)-phenylsulfonyl-amino]ethanoic acid
• N-(2-chlorophenyl)-N-(phenylsulfonyl)glycine
• ALBB-029271
• NSC-626990
• MFCD01964850
• CS-0335155
• 117309-39-4
• CHEMBL37193
• DTXSID001256834
• AKOS000610559
• NSC626990
• SR-01000355770
• 2-[N-(benzenesulfonyl)-2-chloro-anilino]acetic acid
• STK113560
• BDBM50016593
• Oprea1_648331
• 2-[N-(2-chlorophenyl)benzenesulfonamido]acetic acid
• 2-[N-(benzenesulfonyl)-2-chloroanilino]acetic acid
• SR-01000355770-1
• LS-10284
• N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine

• MDL： MFCD01964850
• Inchi： 1S/C14H12ClNO4S/c15-12-8-4-5-9-13(12)16(10-14(17)18)21(19,20)11-6-2-1-3-7-11/h1-9H,10H2,(H,17,18)
• InChI Key： TWTQLZIRPFSPNO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC=CC=C1Cl)S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 325.0175567Da
• Monoisotopic Mass: 325.0175567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Additional information on N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine

Comprehensive Overview of N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine (CAS No. 117309-39-4)

N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine (CAS No. 117309-39-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique sulfonyl and chlorophenyl functional groups, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its structural versatility and bioactivity.

In recent years, the demand for N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine has surged, driven by its relevance in drug discovery and development. The compound's glycine backbone, combined with its aryl sulfonamide moiety, makes it a valuable intermediate for synthesizing molecules with potential anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing trend of targeting multi-functional scaffolds in modern pharmacology.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine?" The synthesis typically involves the reaction of 2-chloroaniline with phenylsulfonyl chloride, followed by glycine conjugation. Advanced techniques like microwave-assisted synthesis and catalyzed coupling reactions have been explored to enhance yield and purity, addressing the industry's need for efficient and scalable production methods.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its application in formulation development. Studies indicate that N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine exhibits moderate solubility in polar organic solvents, which is advantageous for its use in liquid dosage forms. Its stability under various pH conditions also makes it suitable for oral and topical formulations, a topic often queried in pharmaceutical forums.

Another hot topic in the context of this compound is its potential role in green chemistry. Researchers are investigating eco-friendly synthesis methods, such as using biocatalysts or recyclable solvents, to minimize environmental impact. This aligns with the global push towards sustainable drug manufacturing, a key concern for regulatory bodies and environmentally conscious consumers.

From a mechanistic perspective, the sulfonamide group in N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine is known to interact with biological targets like enzymes and receptors, making it a promising candidate for structure-activity relationship (SAR) studies. Its ability to modulate protein-protein interactions has also sparked interest in the field of proteomics and drug repurposing.

In conclusion, N-(2-Chlorophenyl)-N-(phenylsulfonyl)glycine (CAS No. 117309-39-4) represents a versatile and highly researched compound with broad applications in drug development. Its unique chemical structure, combined with ongoing advancements in synthesis and application, ensures its continued relevance in the pharmaceutical and chemical industries. As research progresses, this compound is likely to play an even more significant role in addressing unmet medical needs and advancing precision medicine.